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Compound of Interest

Compound Name: 4-Bromothiazole-5-carbonitrile

Cat. No.: B1288823 Get Quote

In-Depth Technical Guide: Physical Properties of
4-Bromothiazole-5-carbonitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 4-
Bromothiazole-5-carbonitrile. Due to the specialized nature of this compound, direct

experimental data for its melting and boiling points are not readily available in public literature

and databases. Therefore, this guide also furnishes detailed, generalized experimental

protocols for determining these crucial physical constants. Furthermore, to provide context for

researchers, a comparative analysis of structurally similar compounds is presented, and a

representative synthetic workflow is visualized.

Core Physical Properties
Quantitative data for the melting and boiling points of 4-Bromothiazole-5-carbonitrile are not

extensively documented. However, its fundamental molecular properties have been calculated

and are presented below.

Property Value Source

Molecular Formula C4HBrN2S -

Molecular Weight 189.03 g/mol -
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Comparative Analysis of Related Thiazole
Derivatives
To estimate the potential range for the melting and boiling points of 4-Bromothiazole-5-
carbonitrile, the physical properties of structurally analogous compounds are provided. These

compounds share the core thiazole ring and bromine substitution, offering valuable

comparative insights.

Compound Structure Melting Point (°C) Boiling Point (°C)

4-Bromothiazole
Not Applicable (Liquid

at RT)
190

5-Bromothiazole
Not Applicable (Liquid

at RT)
70 (at 15 mmHg)

4-Bromothiazole-2-

carboxaldehyde
66 - 70 Not Available

2-Amino-5-

bromothiazole

monohydrobromide

165 (decomposes) Not Available

2-Bromothiazole-4-

carboxaldehyde
126 - 132[1] Not Available

Experimental Protocols
The following sections detail standardized laboratory procedures for the experimental

determination of the melting and boiling points of a solid organic compound such as 4-
Bromothiazole-5-carbonitrile.

Melting Point Determination
The melting point of a solid is the temperature at which it transitions to a liquid state. For a pure

crystalline solid, this transition occurs over a narrow temperature range.

Methodology:
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Sample Preparation: A small quantity of the dry, crystalline 4-Bromothiazole-5-carbonitrile
is finely powdered. This powder is then packed into a capillary tube, sealed at one end, to a

height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a

calibrated thermometer or temperature probe.

Heating: The sample is heated at a steady and slow rate, typically 1-2°C per minute, as the

temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears (T1) and the

temperature at which the entire sample becomes a clear liquid (T2) are recorded.

Melting Point Range: The melting point is reported as the range between T1 and T2. A

narrow range is indicative of high purity.

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure. For a small sample size, the capillary method is often

employed. Assuming the compound is a solid at room temperature, this procedure would follow

an initial melting of the sample.

Methodology:

Sample Preparation: A small amount of 4-Bromothiazole-5-carbonitrile is placed in a small

test tube (fusion tube).

Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the fusion

tube containing the sample.

Heating: The fusion tube assembly is attached to a thermometer and heated in a suitable

apparatus, such as a Thiele tube or an aluminum block.

Observation of Ebullition: As the sample is heated, trapped air in the capillary tube will

expand and exit as a slow stream of bubbles. The heating continues until a rapid and

continuous stream of bubbles emerges from the capillary tip.
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Cooling and Measurement: The heat source is then removed, and the apparatus is allowed

to cool. The temperature at which the liquid just begins to enter the capillary tube is recorded

as the boiling point.

Synthetic Workflow Visualization
The synthesis of substituted thiazoles often proceeds via the Hantzsch thiazole synthesis. The

following diagram illustrates a generalized workflow for the preparation of a 4,5-disubstituted

thiazole, which is analogous to the target compound's structural class.
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Caption: Generalized workflow for Hantzsch thiazole synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Bromothiazole-4-carboxaldehyde 5198-80-1 [sigmaaldrich.com]

To cite this document: BenchChem. [Physical properties of 4-Bromothiazole-5-carbonitrile
(melting point, boiling point)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1288823#physical-properties-of-4-bromothiazole-5-
carbonitrile-melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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